Cas no 62263-05-2 (Thiazole, 2-azido-5-bromo-4-phenyl-)

Thiazole, 2-azido-5-bromo-4-phenyl- structure
62263-05-2 structure
Product Name:Thiazole, 2-azido-5-bromo-4-phenyl-
CAS No:62263-05-2
MF:C9H5BrN4S
MW:281.131798505783
CID:451872
PubChem ID:71388149
Update Time:2025-04-19

Thiazole, 2-azido-5-bromo-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Thiazole, 2-azido-5-bromo-4-phenyl-
    • 2-azido-5-bromo-4-phenyl-1,3-thiazole
    • 2-azido-5-bromo-4-phenylthiazole
    • DTXSID80810225
    • 62263-05-2
    • Inchi: 1S/C9H5BrN4S/c10-8-7(6-4-2-1-3-5-6)12-9(15-8)13-14-11/h1-5H
    • InChI Key: SYXKOYDSNCGAHG-UHFFFAOYSA-N
    • SMILES: BrC1=C(C2C=CC=CC=2)N=C(N=[N+]=[N-])S1

Computed Properties

  • Exact Mass: 279.94195
  • Monoisotopic Mass: 279.94183g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.9
  • Topological Polar Surface Area: 55.5Ų

Experimental Properties

  • PSA: 61.65

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